Cas no 918402-52-5 (Ethyl 3-chloro-2-iodobenzoate)
Ethyl 3-chloro-2-iodobenzoate structure
Product Name:Ethyl 3-chloro-2-iodobenzoate
CAS No:918402-52-5
MF:C9H8ClIO2
MW:310.516094207764
CID:776958
Update Time:2023-08-03
Ethyl 3-chloro-2-iodobenzoate Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-chloro-2-iodo-, ethyl ester
- ethyl 3-chloro-2-iodobenzoate
- AB69241
- 2-Iodo-3-chlorobenzoic acid ethyl ester
- Ethyl 3-chloro-2-iodobenzoate
-
- Inchi： 1S/C9H8ClIO2/c1-2-13-9(12)6-4-3-5-7(10)8(6)11/h3-5H,2H2,1H3
- InChI Key： GZRIGZLUKQHMSC-UHFFFAOYSA-N
- SMILES： IC1C(=CC=CC=1C(=O)OCC)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 187
- Topological Polar Surface Area: 26.3
Ethyl 3-chloro-2-iodobenzoate Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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